Cas no 89216-64-8 (1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)-)
89216-64-8 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)-
CAS No:89216-64-8
MF:C16H14O6
MW:302.278765201569
CID:608535
PubChem ID:19865560
Update Time:2025-04-19
1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)-
- 2-(4-ethoxyphenoxy)terephthalic acid
- DTXSID50600771
- SCHEMBL10452863
- 2-(4-Ethoxyphenoxy)benzene-1,4-dicarboxylic acid
- 89216-64-8
-
- Inchi: 1S/C16H14O6/c1-2-21-11-4-6-12(7-5-11)22-14-9-10(15(17)18)3-8-13(14)16(19)20/h3-9H,2H2,1H3,(H,17,18)(H,19,20)
- InChI Key: RPSVSVVEBCQMDN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCC)C1C=C(C(=O)O)C=CC=1C(=O)O
Computed Properties
- Exact Mass: 302.07903816g/mol
- Monoisotopic Mass: 302.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 93.1Ų
1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
89216-64-8 (1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)-) Related Products
- 2785-98-0(2,5-Dimethoxybenzoic acid)
- 14389-86-7(2-Benzyloxybenzoic acid)
- 134-11-2(2-Ethoxybenzoic acid)
- 2206-43-1(4-Methoxyisophthalic acid)
- 2100-31-4(2-Propoxybenzoic acid)
- 2612-02-4(5-Methoxysalicylic acid)
- 529-75-9(2-Methoxybenzoic acid)
- 579-75-9(2-Methoxybenzoic acid)
- 2224-00-2(2-Ethoxy-1-naphthoic acid)
- 2243-42-7(2-Phenoxybenzoic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent